Cas no 2163554-60-5 (5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2163554-60-5
• MF: C₉H₆IN₃O
• MW: 299.067913532257
• CID: 5950625
• PubChem ID: 165778794
• Update Time: 2025-05-20

5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• EN300-1292489
• 2163554-60-5

• Inchi： 1S/C9H6IN3O/c10-7-3-12-13(5-7)9-2-1-8(6-14)11-4-9/h1-6H
• InChI Key： IFKZLRIMYJOBBK-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1C=NC(C=O)=CC=1

Computed Properties

• Exact Mass: 298.95556g/mol
• Monoisotopic Mass: 298.95556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde

Introduction to 5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2163554-60-5)

5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic aldehyde, with the CAS number 2163554-60-5, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The compound’s molecular structure integrates a pyridine core with a pyrazole moiety, both of which are well-documented scaffolds in medicinal chemistry, enhancing its utility in synthetic and pharmacological explorations.

The presence of an iodo substituent at the 4-position of the pyrazole ring introduces a pivotal handle for further functionalization, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These transformations are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. The aldehyde functionality at the 2-position of the pyridine ring further expands its synthetic utility, enabling condensation reactions with various nucleophiles to yield imines, hydrazones, and other derivatives.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolopyridine hybrids as pharmacophores in addressing diverse therapeutic targets. Studies have demonstrated that such compounds exhibit promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The structural motif of 5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde aligns well with these trends, offering a scaffold that can be readily modified to optimize potency and selectivity.

In particular, the iodo-pyrazole moiety has been extensively explored for its ability to interact with transition metal catalysts, facilitating the construction of more intricate molecular frameworks. This characteristic is particularly relevant in the development of targeted therapies, where precise control over molecular architecture is essential for achieving desired pharmacological outcomes. Researchers have leveraged this compound to synthesize novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The aldehyde group in this compound serves as a versatile synthetic handle, enabling access to a wide array of derivatives through condensation reactions. For instance, it can be converted into imines or hydrazones, which are crucial intermediates in many drug synthesis protocols. These derivatives often exhibit enhanced binding affinity to biological targets compared to their parent compounds, underscoring the importance of functional group manipulation in drug design.

Current research efforts are focused on harnessing the synthetic potential of 5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde to develop next-generation therapeutics. By integrating this compound into multi-step synthetic routes, scientists aim to generate libraries of structurally diverse molecules for high-throughput screening. This approach has shown promise in identifying lead compounds with optimized pharmacokinetic profiles and reduced toxicity.

The intersection of organic synthesis and computational chemistry has further accelerated the exploration of this compound’s potential. Molecular modeling studies have been employed to predict binding interactions between 5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde derivatives and target proteins. These insights have guided the rational design of analogs with improved binding affinities and selectivity.

Moreover, green chemistry principles have influenced modern synthetic methodologies involving this compound. Researchers are increasingly adopting catalytic systems that minimize waste and energy consumption while maintaining high yields. Such sustainable approaches align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The versatility of 5-(4-iodo-1H-pyrazol-1-yl)pyridine-2-carbaldehyde extends beyond its role as a synthetic intermediate; it also serves as a building block for exploring novel chemical entities (NCEs). Its ability to undergo diverse transformations has made it a cornerstone in many research programs aimed at discovering breakthrough therapeutics for unmet medical needs.

In conclusion,5-(4-iodo-1H-pyrazol-1-y l)pyridine -2-carbaldehyde (CAS No .2163554 -60 -5) represents a compelling example of how structural complexity can be leveraged to unlock new opportunities in drug discovery . Its unique combination o f functional groups , coupled wi th recent advances i n synthetic an d computational chemistr y , positions i t as a keystone compoun d i n modern pharmaceutical research . As science continues t o evolve , t he potential o f thi s an t i cipated intermediate will undoubtedly play a cruci al role i n shaping t he future o f medic ine . p >